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Compound of Interest

Compound Name: 4,4'-Dihydroxyazobenzene

Cat. No.: B049915 Get Quote

Essential Safety and Handling Guide for 4,4'-
Dihydroxyazobenzene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4,4'-Dihydroxyazobenzene. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and minimize exposure

risks.

Hazard Identification and Chemical Properties
4,4'-Dihydroxyazobenzene is a chemical compound that requires careful handling due to its

potential health effects. It is classified as causing skin and serious eye irritation.[1] In some

forms, it may also cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₁₂H₁₀N₂O₂ [2][3]

Molecular Weight 214.22 g/mol [2][3]

Appearance
Amber to Brown to Dark green

powder to crystal
[3][4]

Melting Point 215°C (with decomposition) [4][5][6]

Solubility
Soluble in methanol, insoluble

in water.
[5]

CAS Number 2050-16-0 [1][7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory to prevent skin contact, inhalation, and eye

exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for any tears or

punctures before use. Use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves

immediately after use.[8]

Body Protection Flame-resistant lab coat

A lab coat that extends below

the knee should be worn at all

times in the laboratory.[9]

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles, and a face shield.

To protect against splashes

and dust. A face shield must

be worn in conjunction with

safety glasses or goggles.[1][9]

[10]

Respiratory Protection NIOSH-approved respirator

If working outside of a

chemical fume hood or if there

is a risk of dust generation, a

respirator may be required.

Consult your institution's

environmental health and

safety department for specific

guidance.

Operational Plan: Step-by-Step Handling
Procedures
All handling of 4,4'-Dihydroxyazobenzene must be conducted in a designated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[8]

3.1. Preparation and Pre-Handling Check:
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Ensure the chemical fume hood is functioning correctly.

Verify that an eyewash station and safety shower are readily accessible and unobstructed.[8]

Don the required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical to minimize

movement and potential for spills.

Place an absorbent, disposable bench liner in the work area.

3.2. Weighing:

If possible, weigh the solid material directly within the fume hood.

Use a tared container to avoid transferring the chemical multiple times.

Handle the container with care to prevent generating dust.

3.3. Dissolving and Solution Preparation:

When preparing solutions, slowly add the solid 4,4'-Dihydroxyazobenzene to the solvent to

avoid splashing.

Keep the container covered as much as possible during dissolution.

Use a magnetic stirrer to aid in dissolution, if appropriate, to avoid manual agitation that

could lead to spills.

3.4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all surfaces and equipment used.

Properly dispose of all waste as outlined in the disposal plan.

Emergency and Spill Response
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4.1. Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of water for at least 15 minutes.[1]

If skin irritation occurs, seek medical attention.[1]

4.2. Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

4.3. Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[1]

4.4. Small Spill (Solid):

Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.

Place the material in a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

4.5. Small Spill (Liquid Solution):

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material in a sealed, labeled container for disposal.
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Clean the spill area with a suitable solvent and then with soap and water.

Disposal Plan
Proper disposal of 4,4'-Dihydroxyazobenzene and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: All solid waste, solutions containing 4,4'-Dihydroxyazobenzene, and

contaminated materials (e.g., gloves, bench liners) must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Container Disposal: Empty containers should be rinsed three times with a suitable solvent.

The rinsate should be collected as hazardous waste. Puncture or otherwise render the

empty container unusable before disposal in accordance with institutional guidelines.

Consult Local Regulations: Always follow your institution's and local environmental

regulations for chemical waste disposal.[1]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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